Cas no 169376-33-4 (1H-Pyrrole, 2,5-bis[(4-nitrophenyl)methyl]-)

1H-Pyrrole, 2,5-bis[(4-nitrophenyl)methyl]- structure
169376-33-4 structure
Product Name:1H-Pyrrole, 2,5-bis[(4-nitrophenyl)methyl]-
CAS No:169376-33-4
MF:C18H15N3O4
MW:337.329404115677
CID:1350458
Update Time:2024-08-17

1H-Pyrrole, 2,5-bis[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole, 2,5-bis[(4-nitrophenyl)methyl]-
    • Inchi: 1S/C18H15N3O4/c22-20(23)17-7-1-13(2-8-17)11-15-5-6-16(19-15)12-14-3-9-18(10-4-14)21(24)25/h1-10,19H,11-12H2
    • InChI Key: DTKPXDUZYKFNSE-UHFFFAOYSA-N
    • SMILES: N1C(CC2=CC=C([N+]([O-])=O)C=C2)=CC=C1CC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 337.10635

Experimental Properties

  • Density: 1.348±0.06 g/cm3(Predicted)
  • Boiling Point: 558.0±45.0 °C(Predicted)
  • PSA: 102.07
  • pka: 17.12±0.50(Predicted)
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